Cas no 847225-56-3 (4-fluoropyridine-2-carbonitrile)

4-fluoropyridine-2-carbonitrile structure

847225-56-3 structure

Product Name:4-fluoropyridine-2-carbonitrile

CAS No:847225-56-3

MF:C₆H₃FN₂

MW:122.09982419014

MDL:MFCD09834127

CID:720184

PubChem ID:11205746

Update Time:2024-10-26

4-fluoropyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Fluoropicolinonitrile
- 2-Cyano-4-fluoropyridine
- 4-fluoropyridine-2-carbonitrile
- 2-Pyridinecarbonitrile,4-fluoro
- 4-fluoranylpyridine-2-carbonitrile
- 4-fluoro-2-pyridinecarbonitrile
- 4-Fluoro-2-pyridinecarbonitrile (ACI)
- 4-fluoro-2-cyano pyridine
- CS-0060702
- AB52749
- FT-0646598
- AKOS005063484
- SY035898
- DTXSID80458606
- SCHEMBL1613549
- A840899
- EN300-123799
- MFCD09834127
- Y10492
- NIKWVAPXRQHXHR-UHFFFAOYSA-N
- 847225-56-3
- DS-11187
- 2-Pyridinecarbonitrile, 4-fluoro-
- J-515424
- BBL102315
- DB-081860
- STL556114
- MDL： MFCD09834127
- Inchi： 1S/C6H3FN2/c7-5-1-2-9-6(3-5)4-8/h1-3H
- InChI Key： NIKWVAPXRQHXHR-UHFFFAOYSA-N
- SMILES： FC1C=CN=C(C#N)C=1

Computed Properties

Exact Mass: 122.02800
Monoisotopic Mass: 122.02802627g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 137
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 36.7Å²

Experimental Properties

Density: 1.24
Melting Point: 72-74℃
Boiling Point: 221.3 ℃ at 760 mmHg
Flash Point: 88℃
Refractive Index: 1.509
PSA: 36.68000
LogP: 1.09238

4-fluoropyridine-2-carbonitrile Pricemore >>

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4-fluoropyridine-2-carbonitrile Production Method

Production Method 1

19235-88-2

847225-56-3

Reaction Conditions

1.1 Reagents: Tetrabutylammonium fluoride Solvents: Dimethyl sulfoxide ; 10 min

Reference

Microwave-accelerated fluorodenitrations and nitrodehalogenations: expeditious routes to labeled PET ligands and fluoropharmaceuticals

La Beaume, Paul; Placzek, Michael; Daniels, Mathew; Kendrick, Ian; Ng, Patrick; et al, Tetrahedron Letters, 2010, 51(14), 1906-1909

Production Method 2

19235-88-2

847225-56-3

Reaction Conditions

1.1 Reagents: Tetrabutylammonium fluoride Solvents: Dimethylformamide , Tetrahydrofuran ; 15 min, 23 °C
1.2 Reagents: Sodium chloride Solvents: Water ; 23 °C

Reference

Tetrabutylammonium salt induced denitration of nitropyridines: synthesis of fluoro-, hydroxy-, and methoxypyridines

Kuduk, Scott D.; DiPardo, Robert M.; Bock, Mark G., Organic Letters, 2005, 7(4), 577-579